Cas no 946218-51-5 (4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 946218-51-5
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 5506404
• Update Time: 2025-06-08

4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(2-chlorophenyl)-3,4,6,7-tetrahydro-6-[(4-methoxyphenyl)methyl]-
• 4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C20H18ClN3O3/c1-27-13-8-6-12(7-9-13)10-24-11-16-17(19(24)25)18(23-20(26)22-16)14-4-2-3-5-15(14)21/h2-9,18H,10-11H2,1H3,(H2,22,23,26)
• InChI Key： WTEDNZCFFPFXLC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2Cl)C2C(=O)N(CC3=CC=C(OC)C=C3)CC=2N1

Additional information on 4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Chemical Profile of 4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 946218-51-5)

4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 946218-51-5) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. The compound belongs to the pyrrolopyrimidine class of scaffolds, which are well-known for their involvement in various biological processes and their utility as building blocks in drug discovery. The presence of both chloro and methoxy substituents on the aromatic rings introduces unique electronic and steric properties that can modulate the biological activity of the molecule.

The pyrrolo[3,4-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its ability to interact with biological targets such as kinases and other enzymes. This particular derivative exhibits a dual substitution pattern at the 2- and 6-positions of the pyrrolopyrimidine ring, with a 2-chlorophenyl group and a 4-methoxyphenylmethyl group attached. Such modifications are strategically designed to enhance binding affinity and selectivity towards specific therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the chloro substituent at the 2-position may engage in hydrogen bonding or π-stacking interactions with key residues in protein targets, while the methoxyphenylmethyl group could contribute to hydrophobic interactions and shape complementarity. These interactions are critical for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial screening assays indicate that it demonstrates moderate inhibitory activity against certain kinases associated with cancer cell proliferation. The chlorophenyl moiety has been identified as a key pharmacophore for disrupting ATP binding pockets in kinase domains. Additionally, the methoxyphenylmethyl group may contribute to enhanced binding by filling solvent-exposed pockets on the target protein.

The synthesis of this compound presents an interesting challenge due to its polycyclic nature and multiple functional groups. Multi-step synthetic routes involving cyclization reactions followed by functional group interconversions are typically employed to construct the pyrrolopyrimidine core. The introduction of the 2-chlorophenyl and 4-methoxyphenylmethyl groups requires careful control of reaction conditions to ensure high yield and purity. Advances in transition-metal-catalyzed cross-coupling reactions have facilitated more efficient synthetic pathways for constructing complex heterocycles like this one.

One of the most compelling aspects of this compound is its potential for further derivatization to improve pharmacological profiles. By modifying either the aromatic rings or the heterocyclic core, researchers can fine-tune biological activity and develop novel analogs with enhanced efficacy or selectivity. For instance, replacing the chloro substituent with other halogen atoms or electron-withdrawing groups could alter binding affinity without significantly affecting overall structure.

The pyrrolopyrimidine scaffold is also known for its ability to cross-link with DNA or RNA through intercalation or other mechanisms. This property makes it a promising candidate for developing therapeutic agents targeting nucleic acid-based diseases such as cancer or viral infections. Preliminary studies suggest that derivatives of this compound may exhibit DNA-intercalating activity that could lead to cytotoxic effects in malignant cells.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing this compound at scale for research or clinical applications. Quality control measures must be implemented throughout the synthesis process to guarantee consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and identify impurities.

The future direction of research on this compound will likely involve exploring its mechanism of action in greater detail through structural biology approaches such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how it interacts with biological targets at an atomic level will provide valuable insights into optimizing its therapeutic potential. Additionally, preclinical studies will be necessary to assess its safety profile before moving towards human trials.

In conclusion,4-(2-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a promising lead compound in medicinal chemistry with significant potential for further development into novel therapeutic agents. Its unique structural features combined with preliminary biological activity make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs across various disease areas.